Cas no 2034299-83-5 (N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide)
N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide Chemical and Physical Properties
Names and Identifiers
-
- N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
- Z1665660931
- N-(furan-2-ylmethyl)-2-(oxolan-3-yloxy)pyridine-4-carboxamide
-
- Inchi: 1S/C15H16N2O4/c18-15(17-9-12-2-1-6-20-12)11-3-5-16-14(8-11)21-13-4-7-19-10-13/h1-3,5-6,8,13H,4,7,9-10H2,(H,17,18)
- InChI Key: XMQUUKPAOAZGKA-UHFFFAOYSA-N
- SMILES: O1CCC(C1)OC1C=C(C=CN=1)C(NCC1=CC=CO1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 353
- XLogP3: 1.1
- Topological Polar Surface Area: 73.6
N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6475-1132-2μmol |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 2μl |
$85.5 | 2023-07-05 | |
| Life Chemicals | F6475-1132-5μmol |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 5μl |
$94.5 | 2023-07-05 | |
| Life Chemicals | F6475-1132-10μmol |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 10μl |
$103.5 | 2023-07-05 | |
| Life Chemicals | F6475-1132-20μmol |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 20μl |
$118.5 | 2023-07-05 | |
| Life Chemicals | F6475-1132-1mg |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 1mg |
$81.0 | 2023-07-05 | |
| Life Chemicals | F6475-1132-2mg |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 2mg |
$88.5 | 2023-07-05 | |
| Life Chemicals | F6475-1132-3mg |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 3mg |
$94.5 | 2023-07-05 | |
| Life Chemicals | F6475-1132-4mg |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 4mg |
$99.0 | 2023-07-05 | |
| Life Chemicals | F6475-1132-5mg |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 5mg |
$103.5 | 2023-07-05 | |
| Life Chemicals | F6475-1132-10mg |
N-[(furan-2-yl)methyl]-2-(oxolan-3-yloxy)pyridine-4-carboxamide |
2034299-83-5 | 90%+ | 10mg |
$118.5 | 2023-07-05 |
N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
Recent Advances in the Study of N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS: 2034299-83-5)
N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide (CAS: 2034299-83-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features combining furan and tetrahydrofuran moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.
The synthesis of N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide has been optimized to achieve high yields and purity, as reported in several recent publications. Key steps involve the coupling of furan-2-ylmethylamine with 2-((tetrahydrofuran-3-yl)oxy)isonicotinic acid derivatives under mild conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structure and purity of the compound, ensuring its suitability for further biological evaluation.
Pharmacological studies have revealed that N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide exhibits notable activity against specific molecular targets. For instance, it has been shown to modulate the activity of certain kinases and receptors implicated in inflammatory and oncogenic pathways. In vitro assays demonstrate its ability to inhibit cell proliferation in cancer cell lines, suggesting potential applications in oncology. Additionally, its anti-inflammatory properties have been explored in preclinical models, with promising results in reducing cytokine production and inflammatory markers.
Mechanistic insights into the compound's activity have been elucidated through molecular docking and dynamics simulations. These studies suggest that N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide interacts with key residues in the active sites of target proteins, stabilizing specific conformations that lead to functional modulation. Such findings provide a foundation for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.
Despite these advancements, challenges remain in the development of N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on derivatization and formulation strategies to enhance its pharmacokinetic profile, with some derivatives showing improved solubility and tissue penetration.
In conclusion, N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide represents a promising scaffold for drug discovery, with demonstrated biological activities and a well-characterized synthesis. Ongoing research aims to refine its properties and explore its therapeutic potential in greater depth. The compound's unique structure and mechanism of action make it a valuable subject for future studies in chemical biology and medicinal chemistry.
2034299-83-5 (N-(furan-2-ylmethyl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)